molecular formula C11H13FO3 B6324689 Methyl 3-fluoro-4-isopropoxybenzoate CAS No. 1346498-59-6

Methyl 3-fluoro-4-isopropoxybenzoate

Cat. No. B6324689
CAS RN: 1346498-59-6
M. Wt: 212.22 g/mol
InChI Key: ZPQJAHPDJSZNTL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

“Methyl 3-fluoro-4-isopropoxybenzoate” is a chemical compound with the CAS Number: 1346498-59-6 . It has a molecular weight of 212.22 and is in liquid form .


Molecular Structure Analysis

The IUPAC name for this compound is methyl 3-fluoro-4-isopropoxybenzoate . The InChI code for this compound is 1S/C11H13FO3/c1-7(2)15-10-5-4-8(6-9(10)12)11(13)14-3/h4-7H,1-3H3 .

Scientific Research Applications

Material Science Research

“Methyl 3-fluoro-4-isopropoxybenzoate” can be used in material science research . The compound’s unique properties could potentially be leveraged in the development of new materials.

Chemical Synthesis

This compound can be used in chemical synthesis . Its unique structure could make it a valuable component in the synthesis of complex chemical compounds.

Chromatography

“Methyl 3-fluoro-4-isopropoxybenzoate” can be used in chromatography . Chromatography is a laboratory technique for the separation of a mixture and this compound could potentially be used as a stationary phase or as a part of the mobile phase.

Analytical Research

This compound can be used in analytical research . It could be used as a standard or reagent in various analytical techniques.

Non-Linear Optics

The first order hyperpolarizability of “Methyl 3-fluoro-4-isopropoxybenzoate” has been predicted with the help of quantum chemistry calculations . This suggests that the compound could be an efficient tool for future applications in the field of non-linear optics .

Density Functional Theory (DFT) Studies

“Methyl 3-fluoro-4-isopropoxybenzoate” can be used in Density Functional Theory (DFT) studies . DFT is a computational quantum mechanical modelling method used in physics and chemistry to investigate the electronic structure of many-body systems.

properties

IUPAC Name

methyl 3-fluoro-4-propan-2-yloxybenzoate
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C11H13FO3/c1-7(2)15-10-5-4-8(6-9(10)12)11(13)14-3/h4-7H,1-3H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ZPQJAHPDJSZNTL-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)OC1=C(C=C(C=C1)C(=O)OC)F
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C11H13FO3
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

212.22 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Methyl 3-fluoro-4-isopropoxybenzoate

Synthesis routes and methods

Procedure details

To methyl 3-fluoro-4-hydroxy-benzoate (2.00 g, 11.8 mmol) in DMF (12.5 mL) was added K2CO3 (6.50 g, 47.0 mmol) followed by 2-iodopropane (2.35 mL, 23.5 mmol). The mixture was heated at 60° C. for 1.5 h. The mixture was filtered using EtOAc and the filtrate was evaporated under reduced pressure. The residue was dissolved in EtOAc and was washed with water and brine. The organic layer was dried over sodium sulfate, filtered and concentrated under reduced pressure to give methyl 3-fluoro-4-isopropoxybenzoate. ESI-MS m/z calc 212.1, found 213.3 (M+1)+. Retention time: 1.70 minutes (3 min run).
Quantity
2 g
Type
reactant
Reaction Step One
Name
Quantity
6.5 g
Type
reactant
Reaction Step One
Name
Quantity
12.5 mL
Type
solvent
Reaction Step One
Quantity
2.35 mL
Type
reactant
Reaction Step Two

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